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Compound of Interest

Compound Name: Succinic acid-13C4

Cat. No.: B1316312

For researchers in metabolic studies, drug development, and other scientific fields requiring
stable isotope-labeled compounds, the quality and reliability of these reagents are paramount.
Succinic acid-13C4, a key tracer in metabolic flux analysis and an internal standard in mass
spectrometry, is offered by several suppliers. This guide provides an objective comparison of
major suppliers based on their product specifications, and outlines experimental protocols for
independent verification of product quality.

Data Presentation: Comparison of Supplier
Specifications

The following table summarizes the publicly available product specifications for Succinic acid-
13C4 from prominent suppliers. It is important to note that while this data is useful for initial
screening, researchers should always request a lot-specific Certificate of Analysis (COA) for
detailed experimental results before purchase.
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Isotopic
. Product Purity Chemical CAS Molecular
Supplier . .
Number (atom % Purity Number Weight
13C)
Sigma-
_ 491985 99% 299% (CP) 201595-67-7 122.06
Aldrich
Cambridge
Isotope 201595-67-
_ CLM-1571 99% >98%[1][2] 122.06[1][2]
Laboratories, 7[1]12]
Inc.
Santa Cruz
Biotechnolog sc-224423 Not Specified  Not Specified  61128-08-3 120.07
y, Inc.
_ CLM-1571- 201595-67-
Eurisotop 99% 98%[ 3] -
0.1 7[3]

Note: "Not Specified" indicates that the information was not readily available on the product
page. Researchers are strongly encouraged to contact the supplier directly for this information.

Mandatory Visualization

The following diagrams illustrate key experimental workflows for the quality control of Succinic
acid-13C4.
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Isotopic Purity Determination by NMR

Weigh Succinic acid-13C4 Sample

|

Dissolve in Deuterated Solvent (e.g., D20)

|

Acquire 13C NMR Spectrum

|

Calculate Isotopic Purity

Click to download full resolution via product page

Workflow for determining the isotopic purity of Succinic acid-13C4 using NMR spectroscopy.
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Chemical Purity Analysis by HPLC-MS

Prepare Standard Solutions and Sample Solution
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|
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|
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Click to download full resolution via product page

Workflow for the analysis of chemical purity of Succinic acid-13C4 by HPLC-MS.
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Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide. These
protocols are based on established analytical techniques for isotopically labeled compounds.

Determination of Isotopic Purity by Nuclear Magnetic
Resonance (NMR) Spectroscopy

Objective: To quantify the atomic percentage of 13C in the Succinic acid-13C4 sample.

Materials:

Succinic acid-13C4 sample

Deuterated solvent (e.g., Deuterium Oxide - D20)

NMR tubes

High-field NMR spectrometer (e.g., 400 MHz or higher)
Procedure:

o Sample Preparation: Accurately weigh approximately 5-10 mg of the Succinic acid-13C4
sample and dissolve it in 0.6 mL of D20 in a clean NMR tube. Ensure the sample is fully
dissolved.

* NMR Acquisition:
o Insert the NMR tube into the spectrometer.

o Acquire a quantitative 13C NMR spectrum. It is crucial to use a long relaxation delay (D1),
typically 5 times the longest T1 relaxation time of the carbon nuclei, to ensure accurate
integration. A pulse program with proton decoupling should be used.

o Data Processing and Analysis:

o Apply Fourier transformation, phase correction, and baseline correction to the acquired
Free Induction Decay (FID) to obtain the final spectrum.
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o Identify and integrate the signals corresponding to the 13C-labeled carboxyl and
methylene carbons.

o If any residual signals from the corresponding 12C-carbons are visible (often as small
satellite peaks), integrate these as well.

o The isotopic purity is calculated using the following formula: Isotopic Purity (%) = [Integral
of 13C signal / (Integral of 13C signal + Integral of 12C signal)] x 100

Determination of Chemical Purity by High-Performance
Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Objective: To identify and quantify any chemical impurities in the Succinic acid-13C4 sample.
Materials:

e Succinic acid-13C4 sample

o HPLC-grade water

o HPLC-grade acetonitrile or methanol

o Formic acid (or other suitable mobile phase additive)

» A certified reference standard of unlabeled Succinic Acid (if available)

e HPLC system coupled to a mass spectrometer (e.g., TOF or Orbitrap for high-resolution
mass analysis)

e Asuitable HPLC column (e.g., reversed-phase C18 or HILIC for polar compounds)
Procedure:
o Standard and Sample Preparation:

o Prepare a stock solution of the Succinic acid-13C4 sample in a suitable solvent (e.g.,
50:50 water:acetonitrile) at a concentration of approximately 1 mg/mL.
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o Prepare a series of dilutions from a certified reference standard of unlabeled succinic acid
to create a calibration curve.

o Prepare a working solution of the Succinic acid-13C4 sample for injection (e.g., 1 pg/mL).

e LC-MS Analysis:

o Set up the HPLC method with a suitable mobile phase gradient. For a C18 column, a
typical gradient would be from a high aqueous content to a high organic content (e.g., 95%
water with 0.1% formic acid to 95% acetonitrile with 0.1% formic acid).

o Equilibrate the column with the initial mobile phase conditions.
o Inject the prepared standard and sample solutions.

o The mass spectrometer should be operated in full scan mode in negative ion mode to
detect the deprotonated molecule [M-H]~.

e Data Analysis:

o lIdentify the chromatographic peak corresponding to Succinic acid-13C4 based on its
retention time and accurate mass-to-charge ratio (m/z).

o Search for other peaks in the chromatogram that could correspond to impurities.

o Quantify the purity of the Succinic acid-13C4 by calculating the area of its peak as a
percentage of the total area of all detected peaks. For more accurate quantification, use
the calibration curve generated from the reference standard.

By carefully considering the suppliers' specifications and, where possible, performing
independent verification using the protocols outlined above, researchers can confidently select
the most appropriate source of Succinic acid-13C4 for their specific experimental needs,
ensuring the accuracy and reliability of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Researcher's Guide to Selecting Succinic Acid-13C4
Suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316312#comparing-different-suppliers-of-succinic-
acid-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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